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BIO-Acetoxime BIO-Acetoxime BIO-Acetoxime is an analog of the GSK3 inhibitor 6-bromoindirubin-3’-oxime, or BIO (Item No. 13123). It potently inhibits GSK3α/β (IC50 = 10 nM), with selectivity over Cdk5/p25, Cdk2/A, and Cdk1/B (IC50s = 2.4, 4.3, and 63 µM, respectively). BIO-Acetoxime has been used to study the role of GSK3 in the Wnt/β-catenin pathway. It also suppresses the cytopathic effects of herpes viruses and reduces viral yields in human oral epithelial cells.
Brand Name: Vulcanchem
CAS No.: 740841-15-0
VCID: VC0160140
InChI: InChI=1S/C18H12BrN3O3/c1-9(23)25-22-16-12-4-2-3-5-13(12)20-17(16)15-11-7-6-10(19)8-14(11)21-18(15)24/h2-8,20H,1H3,(H,21,24)/b17-15+,22-16+
SMILES: CC(O/N=C(/C(N1)=C2C(NC3=C2C=CC(Br)=C3)=O)C4=C1C=CC=C4)=O
Molecular Formula: C18H12BrN3O3
Molecular Weight: 398.2

BIO-Acetoxime

CAS No.: 740841-15-0

Reference Standards

VCID: VC0160140

Molecular Formula: C18H12BrN3O3

Molecular Weight: 398.2

BIO-Acetoxime - 740841-15-0

CAS No. 740841-15-0
Product Name BIO-Acetoxime
Molecular Formula C18H12BrN3O3
Molecular Weight 398.2
Standard InChI InChI=1S/C18H12BrN3O3/c1-9(23)25-22-16-12-4-2-3-5-13(12)20-17(16)15-11-7-6-10(19)8-14(11)21-18(15)24/h2-8,20H,1H3,(H,21,24)/b17-15+,22-16+
Standard InChIKey MENDIXKFTXYTHJ-TWNGPSNKSA-N
SMILES CC(O/N=C(/C(N1)=C2C(NC3=C2C=CC(Br)=C3)=O)C4=C1C=CC=C4)=O
Description BIO-Acetoxime is an analog of the GSK3 inhibitor 6-bromoindirubin-3’-oxime, or BIO (Item No. 13123). It potently inhibits GSK3α/β (IC50 = 10 nM), with selectivity over Cdk5/p25, Cdk2/A, and Cdk1/B (IC50s = 2.4, 4.3, and 63 µM, respectively). BIO-Acetoxime has been used to study the role of GSK3 in the Wnt/β-catenin pathway. It also suppresses the cytopathic effects of herpes viruses and reduces viral yields in human oral epithelial cells.
Synonyms 6-Bromoindirubin-3/'-acetoxime;GSK3 Inhibitor X
Reference 1.Meijer, L.,Skaltsounis, A.L.,Magiatis, P., et al. GSK-3-selective inhibitors derived from tyrian purple indirubins. Chemistry & Biology 10, 1255-1266 (2003).
Last Modified Aug 20 2021
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